Cas no 51318-79-7 (Ethanone,1-[3,5-dimethoxy-4-(3,4,5-trimethoxyphenoxy)phenyl]-)

• Product Name: Ethanone,1-[3,5-dimethoxy-4-(3,4,5-trimethoxyphenoxy)phenyl]-
• CAS No: 51318-79-7
• MF: C₁₉H₂₂O₇
• MW: 362.373786449432
• CID: 381318
• PubChem ID: 314875
• Update Time: 2025-04-19

Ethanone,1-[3,5-dimethoxy-4-(3,4,5-trimethoxyphenoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[3,5-dimethoxy-4-(3,4,5-trimethoxyphenoxy)phenyl]-
• 1-[3,5-dimethoxy-4-(3,4,5-trimethoxyphenoxy)phenyl]ethanone
• AC1L7QI0
• NSC235167
• NSC-235167
• 51318-79-7
• DTXSID20310996

• Inchi： 1S/C19H22O7/c1-11(20)12-7-14(21-2)19(15(8-12)22-3)26-13-9-16(23-4)18(25-6)17(10-13)24-5/h7-10H,1-6H3
• InChI Key： MOPJOVBACQQEMS-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=C(C=1)OC)OC)OC)C1C(=CC(C(C)=O)=CC=1OC)OC

Computed Properties

• Exact Mass: 362.13656
• Monoisotopic Mass: 362.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• Density: 1.163
• Boiling Point: 470.4°C at 760 mmHg
• Flash Point: 205.1°C
• Refractive Index: 1.529
• PSA: 72.45
• LogP: 3.72450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Tannins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins